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Compound of Interest

Compound Name: Methoxyacetate

Cat. No.: B1198184

The safe and compliant disposal of methoxyacetate is critical for ensuring laboratory safety
and environmental protection. As a flammable liquid with potential health hazards,
methoxyacetate requires a structured disposal protocol. This guide provides detailed, step-by-
step procedures for researchers, scientists, and drug development professionals to manage
methoxyacetate waste from generation to disposal.

Immediate Safety and Handling

Before handling methoxyacetate, it is imperative to be aware of its hazards. It is a flammable
liquid and vapor that may cause irritation to the eyes, skin, respiratory tract, and digestive tract.
[1] It may also cause central nervous system depression.[1] Always work in a well-ventilated
area and use appropriate Personal Protective Equipment (PPE), including chemical-resistant
gloves, protective clothing, and safety goggles or a face shield.[2][3][4][5]

Key Physical and Safety Data

All quantitative data for methyl methoxyacetate is summarized in the table below for easy
reference. This information is crucial for safe handling and for completing hazardous waste
manifests.
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Property

Value

Citations

Chemical Name

Methyl Methoxyacetate

[1]

CAS Number 6290-49-9 [11[3]
Appearance Clear, colorless liquid [1]
Flash Point 35°C (95°F) [1]]4]
Boiling Point 129.0 - 132.0°C [1][4]
Specific Gravity 1.051 g/cm3 [1]

UN Number UN1993 or UN3272 [1]141[6]

DOT Hazard Class

3 (Flammable Liquid)

[1]

Packing Group

[1]

Incompatible Materials

Strong oxidizing agents, acids,

bases

[1]3]

Detailed Disposal Protocol

Adherence to a systematic disposal procedure is mandatory. The following steps outline the

process from initial waste collection to final pickup, ensuring compliance with regulations such

as the Resource Conservation and Recovery Act (RCRA).[7]

Step 1: Consult Safety Data Sheet (SDS) and

Institutional Policy

Before beginning any work that will generate methoxyacetate waste, thoroughly review the

manufacturer's Safety Data Sheet (SDS).[2] Additionally, consult your institution's

Environmental Health and Safety (EHS) department for specific guidelines, as local regulations

may be more stringent than national requirements.[2][8]

Step 2: Waste Segregation

Methoxyacetate waste must be kept separate from other chemical waste streams to prevent

dangerous reactions.[2] Never mix methoxyacetate waste with incompatible materials such as
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strong oxidizing agents, acids, or bases.[1][3]

Step 3: Use of Appropriate Waste Containers

Proper containment is a critical step in safe waste management.

o Compatibility: Use a container made of a material that is chemically compatible with
methoxyacetate. Plastic containers are often preferred for chemical waste.[9][10]

o Condition: The container must be in good condition, free of cracks or leaks, and have a
tightly sealing screw cap.[11]

e Headroom: Do not fill the container completely. Leave at least one inch of headroom (or fill to
no more than 90% capacity) to allow for vapor expansion.[7][11]

e Rinsate: If reusing a chemical container for waste, it must be triple-rinsed. The resulting
rinsate must also be collected and disposed of as hazardous waste.[9]

Step 4: Accurate Labeling

Properly label the waste container as soon as waste is added. The label must clearly identify
the contents and associated hazards.

» Contents: Write the full chemical name, "Methyl Methoxyacetate Waste."
e Hazards: Clearly indicate the hazards, such as "Flammable Liquid."

o Contact Information: Include the name of the principal investigator or lab manager.

Step 5: Storage in a Satellite Accumulation Area (SAA)

Hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) that is at
or near the point of generation.[10][11]

o Location: The SAA must be under the control of laboratory personnel and not in a public area
like a hallway.[7][9]

o Conditions: Store the container in a cool, dry, well-ventilated area away from any sources of
ignition like heat, sparks, or open flames.[1][2][3][4]
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o Closure: Keep the waste container tightly closed at all times, except when adding waste.[9]
[10][11]

» Containment: Secondary containment should be used to catch any potential leaks or spills.

[°]

e Accumulation Limits: Be aware of institutional and regulatory limits on the volume of waste
(typically up to 55 gallons) and the length of time it can be stored.[10] Once a container is
full, it must typically be removed within three days.[11]

Step 6: Arranging for Disposal

Do not dispose of methoxyacetate down the drain or in the regular trash.[2][9][10]

o Contact EHS: Contact your institution's EHS department to schedule a pickup of the
hazardous waste.[2]

» Licensed Disposal: Disposal must be handled by a licensed hazardous waste disposal
company or an approved waste disposal plant.[2][3][8] Your EHS department will coordinate
this.

Experimental Protocols: Spill Cleanup Procedure

In the event of a methoxyacetate spill, immediate and safe cleanup is essential.

Eliminate Ignition Sources: Immediately remove all sources of ignition from the area.[1][3]
o Ventilate the Area: Ensure the area is well-ventilated to disperse flammable vapors.

o Wear PPE: Don appropriate PPE, including respiratory protection if necessary, before
addressing the spill.

o Contain the Spill: Use a non-combustible absorbent material such as sand, earth, or
vermiculite to contain and absorb the liquid.[1][6] Do not use combustible materials like
sawdust.[1]

o Collect Waste: Use non-sparking tools to carefully collect the absorbed material and place it
into a suitable, sealable container for disposal.[1][3]
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o Label and Dispose: Label the container as "Methoxyacetate Spill Debris" and manage it as
hazardous waste according to the disposal protocol outlined above.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of
methoxyacetate.
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Methoxyacetate Waste Generated

Step 1: Segregate Waste

(Keep separate from incompatibles)

Step 2: Use Proper Container Follow Spill Cleanup Protocol
(Compatible, sealed, <90% full) (Absorb, collect with non-sparking tools)

Contain and label as spill debris

Step 3: Label Container
(Full chemical name and hazards)

Step 4: Store in SAA
(Cool, ventilated, secondary containment)

Step 5: Arrange Pickup
(Contact EHS for licensed disposal)

Waste Removed by
Licensed Contractor

Click to download full resolution via product page

Caption: Workflow for the safe disposal of methoxyacetate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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